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Compound of Interest

Compound Name: 5-Aminosalicylate

Cat. No.: B10771825

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of
5-Aminosalicylate (5-ASA, Mesalamine) and its primary metabolite, N-acetyl-5-
aminosalicylate (Ac-5-ASA), in biological matrices using High-Performance Liquid
Chromatography (HPLC). These methods are crucial for pharmacokinetic studies, therapeutic
drug monitoring, and quality control in pharmaceutical development.

Introduction

5-Aminosalicylic acid is an anti-inflammatory drug widely used in the treatment of inflammatory
bowel diseases such as ulcerative colitis and Crohn's disease.[1] Upon administration, 5-ASA
iIs metabolized in the intestinal mucosa and liver to its major, and therapeutically inactive,
metabolite, N-acetyl-5-aminosalicylate.[2][3] Monitoring the levels of 5-ASA and Ac-5-ASA in
biological fluids is essential for optimizing dosage regimens and ensuring therapeutic efficacy.
HPLC is a robust and reliable technique for the simultaneous determination of these
compounds.

This guide details various HPLC methods, including sample preparation from plasma,
chromatographic conditions, and detection techniques ranging from UV and fluorescence to
mass spectrometry.
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Metabolic Pathway of 5-Aminosalicylate

The primary metabolic pathway for 5-ASA involves acetylation to form N-acetyl-5-
aminosalicylate. This biotransformation is a crucial aspect to consider in pharmacokinetic and

metabolism studies.
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Acetylation

5-Aminosalicylate (5-ASA) (N-acetyltransferase) >[N-acetyl-5-aminosa|icyIate (Ac-5-ASA))
Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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